N-(acenaphtho[1,2-d]thiazol-8-yl)-4-cyanobenzamide

• IUPAC Name: N-acenaphthyleno[1,2-d][1,3]thiazol-8-yl-4-cyanobenzamide
• InChI: InChI=1S/C21H11N3OS/c22-11-12-7-9-14(10-8-12)20(25)24-21-23-18-15-5-1-3-13-4-2-6-16(17(13)15)19(18)26-21/h1-10H,(H,23,24,25)
• InChI Key: RSIQCXKSHOBKNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C4=C(C3=CC=C2)SC(=N4)NC(=O)C5=CC=C(C=C5)C#N
• Molecular Formula: C21H11N3OS
• Molecular Weight: 353.4 g/mol

Description

“N-(acenaphtho[1,2-d]thiazol-8-yl)-4-cyanobenzamide” is a compound that contains a thiazole ring. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Synthesis Analysis

While specific synthesis methods for “N-(acenaphtho[1,2-d]thiazol-8-yl)-4-cyanobenzamide” were not found, thiazole derivatives can be synthesized by coupling substituted 2-amino benzothiazoles with other compounds.

Molecular Structure Analysis

Thiazole rings are planar, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole is a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antibacterial and Antiviral Agents

• The acenaphtho-thiazole derivatives have demonstrated antibacterial and antiviral properties. .

Photo-Thermographic Imaging Materials

• A related structural skeleton, 1,3-disubstituted imidazole-2-thione, is used in high-speed photo-thermographic imaging. .